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Compound of Interest

Compound Name: YNT-185

Cat. No.: B10798791 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the handling and disposal of

YNT-185, a potent and selective orexin receptor 2 (OX2R) agonist. Adherence to these

protocols is essential to ensure the safety of all laboratory personnel and to maintain the

integrity of your research. This document is intended to supplement, not replace, your

institution's standard operating procedures and the manufacturer's Safety Data Sheet (SDS).

Immediate Safety and Personal Protective
Equipment (PPE)
YNT-185 is a bioactive small molecule that requires careful handling to prevent accidental

exposure. While a specific public Safety Data Sheet (SDS) with quantitative exposure limits is

not readily available, the following personal protective equipment (PPE) is mandatory when

handling YNT-185 in solid or solution form.

Table 1: Personal Protective Equipment (PPE) for Handling YNT-185
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PPE Category Item
Specifications &
Procedures

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double-

gloving is recommended for

enhanced protection. Gloves

must be changed immediately

upon contamination. Do not

wash or reuse disposable

gloves.

Body Protection Laboratory Coat

A buttoned, long-sleeved lab

coat is required to protect skin

and personal clothing from

potential splashes.

Eye & Face Protection
Safety Glasses with Side

Shields or Goggles

Required for all procedures

involving YNT-185. A face

shield must be worn over

safety glasses or goggles

during procedures with a high

risk of splashing, such as

preparing stock solutions or

administering the compound.

Respiratory Protection NIOSH-approved Respirator

Recommended when handling

the powdered form of YNT-185

to prevent inhalation. The

specific type of respirator

should be determined by a

workplace hazard assessment.

Foot Protection Closed-toe Shoes

Required at all times in the

laboratory to protect against

spills and falling objects.
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Operational Plan: Step-by-Step Handling and
Administration
Proper handling procedures are critical to prevent contamination and ensure accurate

experimental results.

Preparation of Stock Solutions
Work Area Preparation: All handling of solid YNT-185 should be conducted in a designated

area, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation

exposure.

Personal Protective Equipment: Don all required PPE as outlined in Table 1.

Weighing: Carefully weigh the desired amount of YNT-185 powder.

Solubilization: YNT-185 is soluble in water and DMSO.[1][2] Prepare stock solutions

according to your experimental needs. For in vivo studies, a water-soluble form (YNT-185
dihydrochloride) is often used.

Storage: Store stock solutions at -20°C for up to one month or at -80°C for up to six months,

protected from light.

In Vivo Administration Protocol (Mouse Models)
The following protocols are based on published research and should be adapted to your

specific experimental design in consultation with your institution's animal care and use

committee.

Table 2: YNT-185 In Vivo Administration Parameters
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Administration
Route

Dosage Range Vehicle Reference

Intraperitoneal (i.p.) 20-40 mg/kg
Saline or other

appropriate vehicle
[2]

Intracerebroventricular

(i.c.v.)
30-300 nmol

Artificial cerebrospinal

fluid or saline

Experimental Workflow for In Vivo Administration
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Post-Administration

Don appropriate PPE

Prepare YNT-185 solution
in a designated hood

Draw solution into syringe

Properly restrain the animal

Administer YNT-185 via
i.p. or i.c.v. route

Monitor animal for
behavioral and physiological changes

Dispose of sharps and
contaminated materials properly
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Figure 1. Experimental workflow for the in vivo administration of YNT-185.
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YNT-185 Signaling Pathway
YNT-185 is a selective agonist for the orexin receptor 2 (OX2R), a G protein-coupled receptor

(GPCR). Its mechanism of action involves binding to OX2R, which is primarily coupled to the

Gq/11 protein. This activation leads to a downstream signaling cascade resulting in neuronal

excitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10798791?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5465922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5465922/
https://www.medchemexpress.com/ynt-185-dihydrochloride.html
https://www.benchchem.com/product/b10798791#personal-protective-equipment-for-handling-ynt-185
https://www.benchchem.com/product/b10798791#personal-protective-equipment-for-handling-ynt-185
https://www.benchchem.com/product/b10798791#personal-protective-equipment-for-handling-ynt-185
https://www.benchchem.com/product/b10798791#personal-protective-equipment-for-handling-ynt-185
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10798791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

